Cas no 64201-30-5 (Methyl 5-(4-hydroxyphenyl)pentanoate)
64201-30-5 structure
Product Name:Methyl 5-(4-hydroxyphenyl)pentanoate
CAS No:64201-30-5
MF:C12H16O3
MW:208.253643989563
CID:1084042
PubChem ID:12403779
Update Time:2025-04-20
Methyl 5-(4-hydroxyphenyl)pentanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(4-hydroxyphenyl)pentanoate
- DB-352059
- SCHEMBL2158877
- Benzenepentanoic acid, 4-hydroxy-, methyl ester
- 64201-30-5
- VRPBPRWMUAQEJY-UHFFFAOYSA-N
-
- MDL: MFCD21604139
- Inchi: 1S/C12H16O3/c1-15-12(14)5-3-2-4-10-6-8-11(13)9-7-10/h6-9,13H,2-5H2,1H3
- InChI Key: VRPBPRWMUAQEJY-UHFFFAOYSA-N
- SMILES: O(C)C(CCCCC1C=CC(=CC=1)O)=O
Computed Properties
- Exact Mass: 208.109944368g/mol
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5Ų
Methyl 5-(4-hydroxyphenyl)pentanoate Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
64201-30-5 (Methyl 5-(4-hydroxyphenyl)pentanoate) Related Products
- 22320-10-1(4-\u200bHydroxy-\u200bbenzenebutanoic Acid Methyl Ester)
- 15823-04-8(Methyl 3-(4-methoxyphenyl)propanoate)
- 105731-18-8(Methyl 3-(4-Hydroxy-2-methylphenyl)propanoate)
- 20637-08-5(Methyl 4-(4-methoxyphenyl)butanoate)
- 61389-68-2(Methyl 3-(3-hydroxyphenyl)propanoate)
- 143536-52-1(Ethyl 5-(3-hydroxyphenyl)pentanoate)
- 23795-02-0(Ethyl 3-(4-hydroxyphenyl)propanoate)
- 154044-13-0(Ethyl 5-(4-hydroxyphenyl)pentanoate)
- 5597-50-2(3-(4-Hydroxyphenyl)propionic Acid Methyl Ester)
- 160721-25-5(Ethyl 4-(3-Hydroxyphenyl)butyrate)
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